Cas no 34330-88-6 ( )

• Product Name: &nbsp
• CAS No: 34330-88-6
• MF: C₁₇H₂₀N₈O₄
• MW: 400.39190196991
• CID: 918996
• PubChem ID: 225239
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 8-[3-(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)propyl]-1,3-dimethyl-7H-purine-2,6-dione
• 1,3-Bis(8-theophylline)propane
• 34330-88-6
• CHEMBL4440840
• 1,3-bis(theophyllin-8-yl)propane
• NSC-14406
• 8,8'-propane-1,3-diylbis(1,3-dimethyl-3,7-dihydro-1h-purine-2,6-dione)
• DTXSID80279878
• Theophylline (8CI),8'-trimethylenedi-
• 8,3-dimethylpurine-2,6(1H,3H)-dione
• 1H-Purine-2, 8,8'-(1,3-propanediyl)bis(3,7-dihydro-1,3-dimethyl-
• NSC14406
•  

• Inchi： 1S/C17H20N8O4/c1-22-12-10(14(26)24(3)16(22)28)18-8(20-12)6-5-7-9-19-11-13(21-9)23(2)17(29)25(4)15(11)27/h5-7H2,1-4H3,(H,18,20)(H,19,21)
• InChI Key： UHILXWREAWPVNW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(CCCC3=NC4=C(C(N(C)C(N4C)=O)=O)N3)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 400.161
• Monoisotopic Mass: 400.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.502
• Boiling Point: 800.4°C at 760 mmHg
• Flash Point: 437.8°C
• Refractive Index: 1.663
• PSA: 138.6